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Compound of Interest

Compound Name: Mivorilaner

Cat. No.: B12429103 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information and step-by-step procedures for the safe disposal of

Mivorilaner, a small molecule drug candidate. Adherence to these protocols is vital to mitigate

risks to personnel and the environment.

Mivorilaner: Chemical and Physical Properties
A comprehensive understanding of a compound's properties is foundational to its safe handling

and disposal. The following table summarizes the key chemical and physical data for

Mivorilaner.[1][2]

Property Value

Molecular Formula C₂₂H₁₇Cl₂F₆N₃O₃S

Molecular Weight 588.35 g/mol [2]

IUPAC Name

1-[(5S)-5-(3,5-dichloro-4-fluorophenyl)-5-

(trifluoromethyl)-4H-1,2-oxazol-3-yl]-N-[2-(2,2-

difluoroethylamino)-2-oxoethyl]-5,6-dihydro-4H-

cyclopenta[c]thiophene-3-carboxamide[1]

CAS Number 1414642-93-5[1]
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Personal Protective Equipment (PPE) and Handling
Prior to handling Mivorilaner for any purpose, including disposal, it is imperative to be outfitted

with the appropriate personal protective equipment.

Handling Precautions:

Handle in a well-ventilated area to avoid the formation of dust and aerosols.

Wear suitable protective clothing, including a lab coat.

Avoid contact with skin and eyes.

Use non-sparking tools to prevent ignition sources.

Recommended PPE:

Eye Protection: Tightly fitting safety goggles with side-shields.

Hand Protection: Chemical impermeable gloves.

Respiratory Protection: If ventilation is inadequate, a self-contained breathing apparatus may

be necessary.

Mivorilaner Disposal Protocol
The primary recommended method for the disposal of Mivorilaner is through a licensed

chemical destruction facility or by controlled incineration with flue gas scrubbing. Discharging

Mivorilaner into sewer systems or contaminating water, foodstuffs, or feed is strictly prohibited.

Step-by-Step Disposal Procedure:

Containerization:

Place Mivorilaner waste into a suitable, clearly labeled, and closed container.

Ensure the container is compatible with the chemical properties of Mivorilaner.

Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Mivorilaner".

Include any other relevant hazard information as per your institution's and local

regulations.

Storage:

Store the waste container in a designated, cool, dry, and well-ventilated area.

Keep it segregated from incompatible materials, such as strong bases and strong

oxidizers.

Arrangement for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the EHS office or contractor with the Safety Data Sheet (SDS) for Mivorilaner.

Disposal of Contaminated Materials:

Packaging: Containers that held Mivorilaner can be triple-rinsed (or the equivalent) and

offered for recycling or reconditioning. Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill. Combustible packaging materials may be

incinerated in a controlled manner with flue gas scrubbing.

Personal Protective Equipment (PPE): Used gloves, lab coats, and other contaminated PPE

should be collected in a sealed bag and disposed of as hazardous waste.

Accidental Release Measures
In the event of a spill or accidental release of Mivorilaner, the following steps should be taken

immediately:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.

Cleanup:

Avoid dust formation.

Collect the spilled material using spark-proof tools and explosion-proof equipment.

Place the collected material into a suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly.

First Aid Procedures
After Skin Contact: Immediately wash off with soap and plenty of water.

After Eye Contact: Rinse with pure water for at least 15 minutes.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

If Swallowed: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek immediate medical attention.

Below is a logical workflow for the proper disposal of Mivorilaner.
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Mivorilaner Waste Generated
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Mivorilaner Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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